Cocinic Acid
Cocinic Acid
Brand Name:
Vulcanchem
CAS No.:
61788-47-4
VCID:
VC0012489
InChI:
InChI=1S/C19H21NO5/c1-20-6-5-19-11-3-4-13(21)17(19)25-16-14(24-2)8-10(18(22)23)9(15(16)19)7-12(11)20/h3-4,8,11-13,17,21H,5-7H2,1-2H3,(H,22,23)
SMILES:
CN1CCC23C4C1CC5=C2C(=C(C=C5C(=O)O)OC)OC3C(C=C4)O
Molecular Formula:
C19H21NO5
Molecular Weight:
343.4 g/mol
Cocinic Acid
CAS No.: 61788-47-4
Cat. No.: VC0012489
Molecular Formula: C19H21NO5
Molecular Weight: 343.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 61788-47-4 |
|---|---|
| Molecular Formula | C19H21NO5 |
| Molecular Weight | 343.4 g/mol |
| IUPAC Name | 7-hydroxy-9-methoxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-11-carboxylic acid |
| Standard InChI | InChI=1S/C19H21NO5/c1-20-6-5-19-11-3-4-13(21)17(19)25-16-14(24-2)8-10(18(22)23)9(15(16)19)7-12(11)20/h3-4,8,11-13,17,21H,5-7H2,1-2H3,(H,22,23) |
| Standard InChI Key | PZKXRDPRLQDAFK-UHFFFAOYSA-N |
| SMILES | CN1CCC23C4C1CC5=C2C(=C(C=C5C(=O)O)OC)OC3C(C=C4)O |
| Canonical SMILES | CN1CCC23C4C1CC5=C2C(=C(C=C5C(=O)O)OC)OC3C(C=C4)O |
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